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Compound of Interest

Compound Name: ER-Tracker Blue-White DPX

Cat. No.: B1260183

This guide provides immediate and essential safety protocols, operational instructions, and
disposal plans for the handling of ER-Tracker Blue-White DPX. It is intended for researchers,

scientists, and drug development professionals to ensure safe and effective use of this product
in a laboratory setting.

Product Information and Storage

ER-Tracker Blue-White DPX is a fluorescent dye designed for selective staining of the
endoplasmic reticulum in live cells.[1][2] It is supplied as a 1 mM stock solution in dimethyl

sulfoxide (DMSO).[1][3] Adherence to proper storage conditions is crucial to maintain the
product's efficacy.
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Parameter Specification Source
Product Name ER-Tracker Blue-White DPX [415]
Catalog Number HY-D1429 / E12353 [41[6]
CAS Number 287715-95-1 [4][5]
Molecular Formula C26H21F5N404S [4107]
Molecular Weight 580.53 g/mol [4117]
Formulation 1 mM solution in DMSO [11[3]

<-20°C, sealed, away from
Storage Temperature ] ] [31[5]
moisture and light

Excitation / Emission ~374 nm / 430-640 nm [2]

Note: When stored at -80°C, the stock solution is stable for up to 6 months; at -20°C, it is stable
for up to 1 month.[8] It is important to avoid repeated freeze-thaw cycles.[3]

Personal Protective Equipment (PPE) and Safety
Precautions

While ER-Tracker Blue-White DPX itself is not classified as a hazardous substance, it is
dissolved in DMSO, which can readily penetrate the skin and may carry dissolved chemicals
into the body.[4][5][9] Therefore, robust safety measures are imperative.

Recommended Personal Protective Equipment:
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PPE Category

Specification

Rationale

Source

Hand Protection

Chemical-resistant
gloves (Butyl rubber
or neoprene

recommended).

Standard nitrile gloves
can degrade quickly
upon contact with
DMSO.

[6][8][10]

Eye Protection

Safety goggles or a

full-face shield.

To protect against
splashes of the DMSO

solution.

[8]

Skin and Body

Laboratory coat.

To prevent skin

contact.

[8]

General Safety Precautions:

inhalation of any vapors.[8][11]

Avoid direct contact with skin and eyes.[6]

Wash hands thoroughly after handling the product.

Work in a well-ventilated area, preferably under a chemical fume hood, to minimize

An emergency eyewash station and safety shower should be readily accessible.[5]

Experimental Protocol: Staining Live Cells

This protocol provides a general guideline for staining live adherent and suspension cells.

Optimal conditions may vary depending on the cell type and experimental setup.

1. Preparation of Working Solution:

e Allow the 1 mM ER-Tracker Blue-White DPX stock solution to warm to room temperature.

¢ Dilute the stock solution in a serum-free cell culture medium or Phosphate-Buffered Saline

(PBS) to a final working concentration of 100 nM to 1 pM.[8]

2. Staining Adherent Cells:
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e Grow adherent cells on sterile coverslips in a culture dish.

e Remove the culture medium and wash the cells once with PBS.

o Add the prepared working solution to the cells, ensuring the entire surface is covered.

e Incubate at 37°C for 15-30 minutes.[1]

e Remove the staining solution and wash the cells twice with fresh, probe-free medium.[8]
e The cells are now ready for visualization under a fluorescence microscope.

3. Staining Suspension Cells:

o Centrifuge the cell suspension at 1000 x g for 3-5 minutes at 4°C and discard the
supernatant.

o Wash the cells twice with PBS, centrifuging after each wash.

e Resuspend the cell pellet in the prepared working solution.

¢ Incubate at 37°C for 15-30 minutes.[1]

o Centrifuge the cells at 400 x g for 3-4 minutes at 4°C and discard the supernatant.
e Wash the cells twice with fresh, probe-free medium.[12]

e Resuspend the cells in fresh medium for analysis.

Workflow for Handling ER-Tracker Blue-White DPX
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Caption: Workflow for the safe handling and use of ER-Tracker Blue-White DPX.
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Disposal Plan

All materials and solutions containing ER-Tracker Blue-White DPX and DMSO must be
treated as hazardous chemical waste.

o Waste Collection: Collect all liquid waste, including unused working solutions and cell culture
media that have come into contact with the product, in a designated, sealed, and properly
labeled hazardous waste container.

e Solid Waste: Contaminated consumables such as pipette tips, gloves, and paper towels
should be collected in a separate, clearly labeled hazardous waste bag.

» Disposal Method: Do not dispose of any material down the drain.[3] All waste must be
disposed of through your institution's environmental health and safety (EH&S) office or a
licensed hazardous waste disposal company, in accordance with all local, state, and federal
regulations.[10][12] DMSO can typically be disposed of with other organic solvents.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for ER-Tracker
Blue-White DPX]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260183#personal-protective-equipment-for-
handling-er-tracker-blue-white-dpx]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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